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Compound of Interest

Compound Name: Erythromycylamine-d3

Cat. No.: B15142970

L  Get Quote

Erythromycylamine-d3, a labeled metabolite of the antibiotic Dirithromycin, requires careful
handling and disposal to ensure laboratory safety and minimize environmental impact.[1] While
a specific Safety Data Sheet (SDS) for Erythromycylamine-d3 is not readily available,
guidance for its parent compound, Erythromycin, along with general principles of
pharmaceutical waste management, provides a framework for its proper disposal. For research
purposes only, this substance is not intended for human consumption.[2]

Chemical and Physical Properties

A summary of the key properties of Erythromycylamine-d3 and its parent compound,
Erythromycin, is provided below. This information is crucial for understanding the substance's
behavior and potential hazards.

Property Erythromycylamine-d3 Erythromycin
Molecular Formula C37H67D3N2012[1] C37H67NO13[3]
Molecular Weight 737.98 g/mol [1] 733.9 g/mol
Appearance White to Off-White Solid[1] Neat[3]

Storage Conditions

2-8°C, Hygroscopic,

Refrigerator, under inert

Room temperature[4]

atmosphere[1]
Solubility No data available High water solubility[5]
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Health and Safety Information

Erythromycin, the parent compound, is not classified as a hazardous substance or mixture
according to the Globally Harmonized System (GHS).[4][6] However, it may cause serious eye
irritation.[7] Standard laboratory hygiene measures, such as washing hands after handling and
changing contaminated clothing, are recommended.[4] In case of contact, the following first aid
measures should be taken:

After inhalation: Move to fresh air.

In case of skin contact: Rinse skin with water/shower.[4]

After eye contact: Rinse out with plenty of water.[4]

After swallowing: Make the victim drink water (two glasses at most). Consult a doctor if
feeling unwell.[4]

Personal protective equipment (PPE), including protective eyeglasses or chemical safety
goggles, appropriate gloves, and lab coats, should be worn when handling the substance.[8]

Environmental Hazards

Erythromycin has been detected in wastewater, surface waters, and groundwater, indicating its
persistence in the aquatic environment.[5][9] Studies have shown that it can have deleterious
effects on aquatic organisms, even at environmentally relevant concentrations.[9] The low
removal efficiency of erythromycin in wastewater treatment plants contributes to its
environmental presence.[5] Therefore, proper disposal is critical to prevent contamination of
water systems.

Proper Disposal Procedures

The following step-by-step guide outlines the recommended procedure for the disposal of
Erythromycylamine-d3, based on guidelines for pharmaceutical waste.

Experimental Protocol for Disposal

o Deactivation (Optional but Recommended): While specific deactivation protocols for
Erythromycylamine-d3 are not available, a general approach for amine-containing
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compounds involves reaction with a suitable reagent to form a less hazardous derivative.
This step should only be performed by trained personnel in a controlled laboratory
environment.

e Collection: Collect waste Erythromycylamine-d3 in a designated, properly labeled, and
sealed container.

« Inertization: Mix the collected waste with an inert and non-combustible material such as sand
or vermiculite. This makes the substance less appealing for diversion and helps to prevent its
release into the environment.[10][11]

» Packaging: Place the mixture in a sealed, leak-proof container.[10][11] Clearly label the
container with the contents ("Erythromycylamine-d3 waste, inertized") and any relevant
hazard information.

» Disposal: Dispose of the sealed container as chemical waste through a licensed hazardous
waste disposal company. Do not dispose of it in the regular trash or pour it down the drain.[6]
Follow all local, state, and federal regulations for chemical waste disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for
Erythromycylamine-d3.
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Erythromycylamine-d3 Disposal Workflow

On-Site Laboratory Procedures

Start: Unused or Expired Erythromycylamine-d3

Collect in a Labeled, Sealed Container

Mix with Inert Material (e.g., Sand, Vermiculite)

Package in a Sealed, Leak-Proof Container

Label Container as 'Erythromycylamine-d3 Waste'

Store Securely for Pickup

External|Disposal

Arrange for Pickup by a Licensed
Hazardous Waste Disposal Company

Transport to a Licensed Disposal Facility

Final Disposal in Accordance with
Local, State, and Federal Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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